4-benzyl-1-(3-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-3-oxopropyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one

• IUPAC Name: 4-benzyl-1-[3-[4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl]-3-oxopropyl]-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C31H31ClN6O3/c32-24-10-12-25(13-11-24)41-21-20-35-16-18-36(19-17-35)29(39)15-14-28-33-34-31-37(22-23-6-2-1-3-7-23)30(40)26-8-4-5-9-27(26)38(28)31/h1-13H,14-22H2
• InChI Key: XIFHMILILHFJOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCOC2=CC=C(C=C2)Cl)C(=O)CCC3=NN=C4N3C5=CC=CC=C5C(=O)N4CC6=CC=CC=C6
• Molecular Formula: C31H31ClN6O3
• Molecular Weight: 571.1 g/mol

Description

4-benzyl-1-(3-{4-[2-(4-chlorophenoxy)ethyl]piperazin-1-yl}-3-oxopropyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C31H31ClN6O3 and its molecular weight is 571.08. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of derivatives closely related to the chemical compound has been reported, focusing on their antimicrobial activities. These studies involve the creation of novel compounds by manipulating structural elements, aiming to enhance their effectiveness against various microorganisms. For instance, derivatives have been synthesized for their potential antimicrobial properties, showing moderate to good activities against test microorganisms (Bektaş et al., 2007).

Quality Control and Antimalarial Applications

Another research avenue involves developing quality control methods for compounds within this chemical family, highlighting their potential as antimalarial agents. This indicates a broader pharmacological interest in these compounds, suggesting their significance in developing treatments for diseases beyond bacterial infections (Danylchenko et al., 2018).

Synthesis Techniques and Pharmacological Investigation

The compound and its derivatives have also been the subject of pharmacological investigations, exploring their potential as antihistaminic agents. This research direction underscores the compound's versatility and potential utility in addressing various health conditions, including allergies (Alagarsamy et al., 2007).

Antihypertensive Applications

Further studies have demonstrated the synthesis of related compounds with potential antihypertensive properties, highlighting the chemical family's relevance in cardiovascular health. These efforts aim to identify new therapeutic agents for hypertension, a prevalent and critical health issue worldwide (Alagarsamy & Pathak, 2007).